Pyrimidine-4,5-dicarboxylic acid diethyl ester

• IUPAC Name: diethyl pyrimidine-4,5-dicarboxylate
• InChI: InChI=1S/C10H12N2O4/c1-3-15-9(13)7-5-11-6-12-8(7)10(14)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: SSEHRLNTVKILCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=CN=C1C(=O)OCC
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• CAS No.: 36978-53-7

Description

Pyrimidine-4,5-dicarboxylic acid diethyl ester , also known as 4,5-diethyl pyrimidine-4,5-dicarboxylate , is a heterocyclic compound with the chemical formula C₁₀H₁₂N₂O₄ . It belongs to the class of pyrimidine derivatives and exhibits interesting properties due to its unique molecular structure .

Synthesis Analysis

The synthesis of this compound involves the esterification of pyrimidine-4,5-dicarboxylic acid with diethyl alcohol . The reaction proceeds under suitable conditions, resulting in the formation of the diethyl ester. This synthetic route allows for the introduction of ethyl groups at both the 4th and 5th positions of the pyrimidine ring .

Molecular Structure Analysis

The molecular structure of This compound consists of a pyrimidine ring with two carboxylic acid groups and two ethyl ester groups attached. The diethyl ester functionality enhances its solubility and reactivity. The compound’s planar aromatic ring system contributes to its stability and electronic properties .

Chemical Reactions Analysis

• Oxidation : One of the most electrochemically investigated derivatives related to this compound is 1,2,6-trimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylic acid diethyl ester . It undergoes one-step irreversible oxidation in suitable solvents .
• Reduction : 5-Hydroxy-6-methyl-pyridine-3,4-dicarboxylic acid diethyl ester has been successfully reduced using silane reducing reagents .

Scientific Research Applications

Synthesis and Characterization

Pyrimidine-4,5-dicarboxylic acid diethyl ester plays a significant role in the synthesis and characterization of various compounds. For instance, Nagarajaiah et al. (2015) synthesized compounds by base catalyzed cyclocondensation of 3,4-dihydropyrimidine-2-thione with ethylacetoacetate, characterized by IR, NMR spectra, and X-ray diffraction, indicating its utility in developing complex molecular structures (H. Nagarajaiah & N. Begum, 2015). Similarly, the synthesis of derivatives like thiazolo[3,2-a]pyrimidines has been achieved using related compounds, as described by Nagarajaiah et al. (2014), highlighting its role in creating novel molecular configurations (H. Nagarajaiah et al., 2014).

Development of Novel Compounds

The compound is instrumental in the development of new heterocyclic systems and derivatives. Neiland et al. (1992) demonstrated the conversion of related esters into new heterocyclic systems, such as (4H,6H)-1,3-dithiolo[4,5-d]pyrimidine-2,5,7-trione, showcasing its potential in synthesizing new chemical entities (O. Neiland et al., 1992). More et al. (2011) developed a methodology for synthesizing novel pyrroline derivatives, demonstrating the compound's utility in innovative synthetic methods (Satish S. More et al., 2011).

Biological and Pharmacological Research

In biological and pharmacological research, derivatives of this compound have been explored. Ghorab et al. (2006) synthesized novel sulfur heterocyclic compounds showing potential as radioprotective and anticancer agents, indicating the compound's relevance in medical research (M. Ghorab et al., 2006). The study by Stolarczyk et al. (2021) on 5-hydroxymethylpyrimidines, which involved the reduction of esters, reflects the compound's significance in developing bioactive molecules with potential therapeutic applications (Marcin Stolarczyk et al., 2021).